N-(4-fluorophenyl)-1-methyl-4-piperidinamine

• IUPAC Name: N-(4-fluorophenyl)-1-methylpiperidin-4-amine
• InChI: InChI=1S/C12H17FN2/c1-15-8-6-12(7-9-15)14-11-4-2-10(13)3-5-11/h2-5,12,14H,6-9H2,1H3
• InChI Key: WWRHBQHLQUOKQV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC2=CC=C(C=C2)F
• Molecular Formula: C12H17FN2
• DSSTOX Substance ID: DTXSID901256279
• Molecular Weight: 208.27 g/mol
• CAS RN: 36796-54-0

Description

N-(4-fluorophenyl)-1-methyl-4-piperidinamine, also known as 4-Fluoromethamphetamine (4-FMA), is a synthetic compound that belongs to the amphetamine class of drugs. It is a potent stimulant and has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-FMA is similar to other amphetamines. It acts by increasing the release of dopamine, norepinephrine, and serotonin in the brain. This results in increased alertness, focus, and euphoria. However, prolonged use of 4-FMA can lead to neurotoxicity and other adverse effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-FMA are similar to other amphetamines. It increases heart rate, blood pressure, and body temperature. It also suppresses appetite and can lead to weight loss. Prolonged use can lead to neurotoxicity, which can cause damage to the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 4-FMA in lab experiments is its potency. It is a highly potent stimulant and can be used in small quantities to achieve desired effects. However, its neurotoxicity and potential for abuse are limitations. It is important to use caution when handling and using 4-FMA in lab experiments.

Future Directions

There are several future directions for research on 4-FMA. One area of interest is its potential as a treatment for depression and other mood disorders. Another area of research is its neurotoxicity and potential for abuse. Further studies are needed to better understand the long-term effects of 4-FMA on the brain and body. Additionally, research on the synthesis and purification of 4-FMA could lead to more efficient and safer methods of production.

Synthesis Methods

The synthesis of 4-FMA involves the reaction of 4-fluoroamphetamine with formaldehyde and methylamine. This process results in the formation of N-(4-fluorophenyl)-1-methyl-4-piperidinamine. The purity of the final product can be improved by recrystallization or further purification methods.

Scientific Research Applications

4-FMA has been used in scientific research to study its pharmacological properties and potential therapeutic applications. It has been shown to have a high affinity for the serotonin transporter and a moderate affinity for the dopamine transporter. This suggests that it may have potential as a treatment for depression and other mood disorders.